89-39-4

1,4-Dimethoxy-2-nitrobenzene

In Stock

• CAS RN:
• 89-39-4

• Formula:
• C8H9NO4

• InChI:
• InChI=1S/C8H9NO4/c1-12-6-3-4-8(13-2)7(5-6)9(10)11/h3-5H,1-2H3

• InChIKey:
• UPTOWXNJLZJTGD-UHFFFAOYSA-N

• 1,4-Dimethoxy-2-nitrobenzene is a useful research compound. Its molecular formula is C8H9NO4 and its molecular weight is 183.16 g/mol. The purity is usually 95%.

6,8-Dimethyl-5-nonen-2-one

In Stock

• CAS RN:
• 689-39-4

• Formula:
• C11H20O

• InChI:
• InChI=1S/C11H20O/c1-9(2)8-10(3)6-5-7-11(4)12/h6,9H,5,7-8H2,1-4H3/b10-6+

• InChIKey:
• ALNHSGHECMTZKH-UXBLZVDNSA-N

• 6,8-Dimethyl-5-nonen-2-one is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.

Aromadendrene

In Stock

• CAS RN:
• 489-39-4

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h10-14H,1,5-8H2,2-4H3/t10-,11+,12-,13-,14-/m1/s1

• InChIKey:
• ITYNGVSTWVVPIC-XVIXHAIJSA-N

• Aromadendrene is a sesquiterpene that has been found in E. globulus and has diverse biological activities. It is active against various strains of methicillin-resistant S. aureus (MRSA) and vancomycin-resistant enterococci (VRE;  MICs = 0.25-1 mg/ml). Aromadendrene (1 mM) inhibits tert-butyl hydroperoxide-induced formation of thiobarbituric acid reactive substances (TBARS) in isolated rat liver hepatocytes. It inhibits the proliferation of HepG2 liver and PC3 prostate cancer cells (IC50s = 20 and 9.3 µM, respectively).
  (+)-Aromadendrene analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  (+)-Aromadendrene is a natural product found in Shorea robusta, Corymbia torelliana, and other organisms with data available.
  

1-(1-methyl-1H-indol-3-yl)propan-2-amine hydrochloride

In Stock

• CAS RN:
• 5689-39-4

• Formula:
• C12H17ClN2

• InChI:
• InChI=1S/C12H16N2.ClH/c1-9(13)7-10-8-14(2)12-6-4-3-5-11(10)12;/h3-6,8-9H,7,13H2,1-2H3;1H

• InChIKey:
• ZADFBOBQBIWFRP-UHFFFAOYSA-N

• 1-(1-methyl-1H-indol-3-yl)propan-2-amine hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73. The purity is usually 95%.

7-Methoxyisoquinoline

In Stock

• CAS RN:
• 39989-39-4

• Formula:
• C10H9NO

• InChI:
• InChI=1S/C10H9NO/c1-12-10-3-2-8-4-5-11-7-9(8)6-10/h2-7H,1H3

• InChIKey:
• PNNUXNXZDJVGSB-UHFFFAOYSA-N

• 7-Methoxyisoquinoline is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.

2'-Amino-2'-deoxyuridine

In Stock

• CAS RN:
• 26889-39-4

• Formula:
• C9H13N3O5

• InChI:
• InChI=1S/C9H13N3O5/c10-6-7(15)4(3-13)17-8(6)12-2-1-5(14)11-9(12)16/h1-2,4,6-8,13,15H,3,10H2,(H,11,14,16)/t4-,6-,7-,8-/m1/s1

• InChIKey:
• LLIPTMWIZVIUSX-XVFCMESISA-N

• 2'-Amino-2'-deoxyuridine, also known as 2'-Amino-2'-deoxyuridine, is a useful research compound. Its molecular formula is C9H13N3O5 and its molecular weight is 243.22 g/mol. The purity is usually 95%.

Alminoprofen

• CAS RN:
• 71589-39-4

• Formula:
• C13H17NO2

• InChI:
• InChI=1S/C13H17NO2/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13(15)16/h4-7,10,14H,1,8H2,2-3H3,(H,15,16)

• InChIKey:
• FPHLBGOJWPEVME-UHFFFAOYSA-N

• Alminoprofen is a substituted aniline that is ibuprofen in which the isobutyl group is replaced by a (2-methylprop-2-en-1-yl)amino group. A non-steroidal anti-inflammatory drug, it is used for treatment of inflammatory and rheumatic disorders. It has a role as a non-steroidal anti-inflammatory drug, an antirheumatic drug, an antipyretic, an EC 1.13.11.34 (arachidonate 5-lipoxygenase) inhibitor, an EC 3.1.1.4 (phospholipase A2) inhibitor, a cyclooxygenase 2 inhibitor and a non-narcotic analgesic. It is a monocarboxylic acid, a substituted aniline, an amino acid and a secondary amino compound.
  Alminoprofen is a non-steroidal anti-inflammatory drug (NSAID) whose physiochemical characteristics make it a member of the phenylpropionic acid class of chemical substances.

S-(2,4-dinitrophenyl)glutathione

In Stock

• CAS RN:
• 26289-39-4

• Formula:
• C16H19N5O10S

• InChI:
• InChI=1S/C16H19N5O10S/c17-9(16(26)27)2-4-13(22)19-10(15(25)18-6-14(23)24)7-32-12-3-1-8(20(28)29)5-11(12)21(30)31/h1,3,5,9-10H,2,4,6-7,17H2,(H,18,25)(H,19,22)(H,23,24)(H,26,27)/t9-,10-/m0/s1

• InChIKey:
• FXEUKVKGTKDDIQ-UWVGGRQHSA-N

• S-(2,4-Dinitrophenyl)-glutathione is a substrate for glutathione-S-transferase with a kinetic dissociation constant of 7 µM. In vitro, it is transported by multidrug resistance protein 1 (MDR1) and MDR3, which are transporters that confer resistance to some chemotherapeutics.
  S-(2,4-dinitrophenyl)glutathione is a glutathione conjugate in which the thiol hydrogen of glutathione has been replaced by a 2,4-dinitrophenyl group. It derives from a glutathione. It is a conjugate acid of a S-(2,4-dinitrophenyl)glutathione(1-).
  S-(2, 4-Dinitrophenyl)glutathione, also known as DNP-SG or DNP-S-glutathione, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. S-(2, 4-Dinitrophenyl)glutathione can be biosynthesized from glutathione.
  

N-(4-bromo-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

In Stock

• CAS RN:
• 851989-39-4

• Formula:
• C17H15BrN2O3

• InChI:
• InChI=1S/C17H15BrN2O3/c1-11-10-12(18)6-7-13(11)19-16(21)8-9-20-14-4-2-3-5-15(14)23-17(20)22/h2-7,10H,8-9H2,1H3,(H,19,21)

• InChIKey:
• AFNSWGQAZUFWMK-UHFFFAOYSA-N

• N-(4-bromo-2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C17H15BrN2O3 and its molecular weight is 375.222. The purity is usually 95%.

4-(3-bromobenzyl)-2-(3,5-dimethoxyphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893789-39-4

• Formula:
• C22H19BrN2O5S

• InChI:
• InChI=1S/C22H19BrN2O5S/c1-29-18-11-17(12-19(13-18)30-2)25-22(26)24(14-15-6-5-7-16(23)10-15)20-8-3-4-9-21(20)31(25,27)28/h3-13H,14H2,1-2H3

• InChIKey:
• BPTFQCKOESSDBN-UHFFFAOYSA-N

• 4-(3-bromobenzyl)-2-(3,5-dimethoxyphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19BrN2O5S and its molecular weight is 503.37. The purity is usually 95%.

N-(2,4-difluorophenyl)-2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893989-39-4

• Formula:
• C19H15F2N3O2S

• InChI:
• InChI=1S/C19H15F2N3O2S/c1-26-14-4-2-3-12(9-14)16-7-8-19(24-23-16)27-11-18(25)22-17-6-5-13(20)10-15(17)21/h2-10H,11H2,1H3,(H,22,25)

• InChIKey:
• JSDNLAJQNDJLJN-UHFFFAOYSA-N

• N-(2,4-difluorophenyl)-2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H15F2N3O2S and its molecular weight is 387.4. The purity is usually 95%.

4-(6-Methyl-4-phenyl-2-quinazolinyl)-1,3-dihydroquinoxalin-2-one

In Stock

• CAS RN:
• 330189-39-4

• Formula:
• C23H18N4O

• InChI:
• InChI=1S/C23H18N4O/c1-15-11-12-18-17(13-15)22(16-7-3-2-4-8-16)26-23(25-18)27-14-21(28)24-19-9-5-6-10-20(19)27/h2-13H,14H2,1H3,(H,24,28)

• InChIKey:
• OGPYUNMPCVUPCS-UHFFFAOYSA-N

• 4-(6-methyl-4-phenyl-2-quinazolinyl)-1,3-dihydroquinoxalin-2-one is a member of pyrimidines.

Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898789-39-4

• Formula:
• C16H22N2O

• InChI:
• InChI=1S/C16H22N2O/c1-17-7-9-18(10-8-17)12-13-3-2-4-15(11-13)16(19)14-5-6-14/h2-4,11,14H,5-10,12H2,1H3

• InChIKey:
• GGUULVJPDNGWOV-UHFFFAOYSA-N

• Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C16H22N2O and its molecular weight is 258.36 g/mol. The purity is usually 95%.

1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(4-methoxybenzyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014089-39-4

• Formula:
• C26H23F2N3O3

• InChI:
• InChI=1S/C26H23F2N3O3/c1-33-23-10-8-18(9-11-23)14-29-25(32)24-16-31(15-19-4-2-6-21(27)12-19)30-26(24)34-17-20-5-3-7-22(28)13-20/h2-13,16H,14-15,17H2,1H3,(H,29,32)

• InChIKey:
• ZIWWKJHRMZAGPX-UHFFFAOYSA-N

• 1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(4-methoxybenzyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23F2N3O3 and its molecular weight is 463.485. The purity is usually 95%.

N-(4-(3-methoxypiperidin-1-yl)phenyl)-2-methylbenzamide

In Stock

• CAS RN:
• 1797889-39-4

• Formula:
• C20H24N2O2

• InChI:
• InChI=1S/C20H24N2O2/c1-15-6-3-4-8-19(15)20(23)21-16-9-11-17(12-10-16)22-13-5-7-18(14-22)24-2/h3-4,6,8-12,18H,5,7,13-14H2,1-2H3,(H,21,23)

• InChIKey:
• USOJAPLJQZGZLE-UHFFFAOYSA-N

• N-(4-(3-methoxypiperidin-1-yl)phenyl)-2-methylbenzamide is a useful research compound. Its molecular formula is C20H24N2O2 and its molecular weight is 324.424. The purity is usually 95%.